molecular formula C12H10O3 B8640555 5-methoxy-2-phenyl-4H-pyran-4-one

5-methoxy-2-phenyl-4H-pyran-4-one

Cat. No.: B8640555
M. Wt: 202.21 g/mol
InChI Key: PXRGYJQHNWRMGP-UHFFFAOYSA-N
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Description

5-methoxy-2-phenyl-4H-pyran-4-one is a useful research compound. Its molecular formula is C12H10O3 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10O3

Molecular Weight

202.21 g/mol

IUPAC Name

5-methoxy-2-phenylpyran-4-one

InChI

InChI=1S/C12H10O3/c1-14-12-8-15-11(7-10(12)13)9-5-3-2-4-6-9/h2-8H,1H3

InChI Key

PXRGYJQHNWRMGP-UHFFFAOYSA-N

Canonical SMILES

COC1=COC(=CC1=O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-oxo-6-phenyl-4H-pyran-3-yl acetate (100 mg, 0.4 mmol) in MeOH (10.9 mL) is added K2CO3 (180 mg, 1.3 mmol) and the reaction was stirred for 15 min at room temperature. The reaction mixture was concentrated under reduced pressure to provide 5-hydroxy-2-phenyl-4H-pyran-4-one which was used in the subsequent step without further purification. To a solution of crude 5-hydroxy-2-phenyl-4H-pyran-4-one (0.4 mmol) in acetone (10.9 mL) is added iodomethane (0.7 mL, 11.3 mmol) and the reaction mixture was heated at 60° C. for 2 h. After being cooled to room temperature, the reaction was concentrated under reduced pressure and diluted with CHCl3 (10 mL) and water (10 mL). The layers were separated and the organic fraction washed with sat. aq. NaCl, dried (Na2SO4), and concentrated under reduced pressure to provide (93%) of 5-methoxy-2-phenyl-4H-pyran-4-one as tan crystals which were used in the subsequent step without further purification. LC/MS (M+H)+ 203.
Quantity
0.4 mmol
Type
reactant
Reaction Step One
Quantity
0.7 mL
Type
reactant
Reaction Step One
Quantity
10.9 mL
Type
solvent
Reaction Step One

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